Cas no 1955485-28-5 ((3S)-5-methyl-3-{(pyrrolidin-3-yl)formamidomethyl}hexanoic acid hydrochloride)

• Product Name: (3S)-5-methyl-3-{(pyrrolidin-3-yl)formamidomethyl}hexanoic acid hydrochloride
• CAS No: 1955485-28-5
• MF: C₁₃H₂₅ClN₂O₃
• MW: 292.802202939987
• MDL: MFCD29055141
• CID: 5247690
• PubChem ID: 122236494
• Update Time: 2026-03-09

(3S)-5-methyl-3-{(pyrrolidin-3-yl)formamidomethyl}hexanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S)-5-Methyl-3-[(pyrrolidine-3-carbonylamino)methyl]hexanoic acid
• hydrochloride
• (3S)-5-methyl-3-{(pyrrolidin-3-yl)formamidomethyl}hexanoic acid hydrochloride

• MDL： MFCD29055141
• Inchi： 1S/C13H24N2O3.ClH/c1-9(2)5-10(6-12(16)17)7-15-13(18)11-3-4-14-8-11;/h9-11,14H,3-8H2,1-2H3,(H,15,18)(H,16,17);1H/t10-,11?;/m0./s1
• InChI Key： KKEYNKGZEOZIIP-JMFXEUCVSA-N
• SMILES： [C@@H](CC(=O)O)(CC(C)C)CNC(C1CNCC1)=O.Cl

Additional information on (3S)-5-methyl-3-{(pyrrolidin-3-yl)formamidomethyl}hexanoic acid hydrochloride

Comprehensive Overview of (3S)-5-methyl-3-{(pyrrolidin-3-yl)formamidomethyl}hexanoic acid hydrochloride (CAS No. 1955485-28-5)

The compound (3S)-5-methyl-3-{(pyrrolidin-3-yl)formamidomethyl}hexanoic acid hydrochloride, identified by its CAS No. 1955485-28-5, is a specialized chiral molecule with significant potential in pharmaceutical and biochemical research. Its unique structural features, including a pyrrolidine ring and a carboxylic acid moiety, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting neurological disorders and metabolic diseases, aligning with current trends in precision medicine.

One of the key attributes of (3S)-5-methyl-3-{(pyrrolidin-3-yl)formamidomethyl}hexanoic acid hydrochloride is its stereospecificity, which is critical for interactions with biological targets. The (3S) configuration ensures high selectivity, a feature highly sought after in the development of enzyme inhibitors and receptor modulators. Recent studies have highlighted the importance of such chiral compounds in addressing drug resistance, a major challenge in modern therapeutics. This has led to a surge in searches for "chiral building blocks for drug synthesis" and "pyrrolidine derivatives in medicine," reflecting growing interest in this niche.

From a synthetic chemistry perspective, the hexanoic acid backbone of this compound provides a versatile platform for further modifications. Its hydrochloride salt form enhances solubility, making it suitable for in vitro and in vivo studies. This characteristic is particularly relevant given the rising demand for "water-soluble pharmaceutical intermediates" and "bioavailability enhancement strategies" in drug formulation. The compound’s formamidomethyl group also offers a reactive site for conjugation, which is valuable in prodrug design and targeted delivery systems.

In the context of AI-driven drug discovery, CAS No. 1955485-28-5 has garnered attention as a candidate for virtual screening and molecular docking studies. Computational models often prioritize molecules with pyrrolidine scaffolds due to their prevalence in bioactive compounds. This aligns with the increasing popularity of searches like "AI in chemical synthesis" and "machine learning for compound optimization." The compound’s structural complexity makes it an ideal subject for exploring cheminformatics tools and QSAR modeling.

Furthermore, the pharmacokinetic properties of (3S)-5-methyl-3-{(pyrrolidin-3-yl)formamidomethyl}hexanoic acid hydrochloride are under investigation, particularly its metabolic stability and tissue permeability. These studies are crucial for addressing queries such as "how to improve drug half-life" and "strategies for CNS penetration," which are frequently searched by medicinal chemists. The compound’s potential to cross the blood-brain barrier could open doors for treating neurodegenerative conditions, a hot topic in biomedical research.

In summary, (3S)-5-methyl-3-{(pyrrolidin-3-yl)formamidomethyl}hexanoic acid hydrochloride (CAS No. 1955485-28-5) represents a multifaceted tool for advancing drug development. Its relevance to chiral synthesis, computational chemistry, and therapeutic innovation positions it at the forefront of contemporary scientific inquiry. As the demand for tailored therapeutics grows, this compound is poised to play a pivotal role in shaping the future of precision medicine and biomolecular engineering.